Cas no 79958-07-9 (Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI))
79958-07-9 structure
Product Name:Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI)
Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI)
- 2-(methyl-nitroso-carbamoyl)oxyethyl N-methyl-N-nitroso-carbamate
- 2-[methyl(nitroso)carbamoyl]oxyethyl N-methyl-N-nitrosocarbamate
- Ethylenebis(nitrosomethyl)carbamate
- 79958-07-9
- DTXSID40229975
- CARBAMIC ACID, METHYLNITROSO-, 1,2-ETHANEDIYL ESTER
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- Inchi: 1S/C6H10N4O6/c1-9(7-13)5(11)15-3-4-16-6(12)10(2)8-14/h3-4H2,1-2H3
- InChI Key: BTEUKFGQOSKACK-UHFFFAOYSA-N
- SMILES: O(C(N(C)N=O)=O)CCOC(N(C)N=O)=O
Computed Properties
- Exact Mass: 234.06
- Monoisotopic Mass: 234.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
- XLogP3: -0.6
Experimental Properties
- Density: 1.45
- Boiling Point: 296.7°C at 760 mmHg
- Flash Point: 133.2°C
- Refractive Index: 1.535
Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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